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Compound of Interest

Compound Name: Niobium selenide

Cat. No.: B080343 Get Quote

Niobium diselenide (NbSe₂) is a layered material that has attracted significant scientific interest

due to its rich electronic properties, including the coexistence of superconductivity and a

charge density wave (CDW). A CDW is a macroscopic quantum state characterized by a

periodic modulation of the electronic charge density, which is accompanied by a periodic

distortion of the crystal lattice. In 2H-NbSe₂, this transition occurs at a critical temperature

(TCDW) of approximately 33 K.[1][2] Below this temperature, the material enters a state with a

periodically modulated charge density and a corresponding distortion of the atomic lattice, often

forming a 3x3 superlattice.[3]

The origin of the CDW in NbSe₂ has been a subject of debate, with two primary mechanisms

proposed: Fermi surface nesting and electron-phonon coupling. While the former suggests that

the CDW is driven by the specific topology of the Fermi surface, allowing for the connecting of

parallel sections by a single wavevector, growing evidence points towards strong electron-

phonon coupling as the dominant driving force in NbSe₂.[4]

Quantitative Properties of CDW in NbSe₂
The charge density wave state in NbSe₂ is characterized by several key quantitative

parameters that vary with factors such as dimensionality (bulk vs. monolayer) and the presence

of defects.
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Property Bulk 2H-NbSe₂
Monolayer 1H-
NbSe₂

Notes

CDW Transition

Temperature (TCDW)
~33 K[1][2] ~145 K

The transition

temperature is

significantly enhanced

in the monolayer form.

CDW Superlattice

Periodicity
3x3 3x3

The periodicity of the

charge modulation

relative to the

underlying atomic

lattice.

CDW Gap (ΔCDW) ~34 meV (STM)[5] 4 meV (STS)[2][6]

The energy gap

opened at the Fermi

level due to the CDW

transition. Values can

vary depending on the

measurement

technique.

Superconducting

Transition

Temperature (Tc)

~7.2 K[2] ~1.9 K[2]

NbSe₂ exhibits

superconductivity at

lower temperatures,

which coexists with

the CDW state.

Experimental Protocols for CDW Characterization
The investigation of CDW phenomena in NbSe₂ relies on a suite of advanced experimental

techniques. Below are detailed methodologies for three key experimental probes.

Scanning Tunneling Microscopy and Spectroscopy
(STM/STS)
Objective: To visualize the real-space structure of the CDW, including the superlattice and the

electronic density of states (DOS) to measure the CDW gap.
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Methodology:

Sample Preparation:

High-quality single crystals of 2H-NbSe₂ are required.

The sample is mounted on a sample holder and introduced into an ultra-high vacuum

(UHV) chamber.

To obtain a clean, atomically flat surface, the sample is cleaved in situ at low temperatures

(e.g., liquid helium temperatures) to prevent surface contamination.[7]

STM Imaging:

A sharp metallic tip (e.g., tungsten or a superconducting lead tip) is brought into close

proximity to the sample surface.[7][8]

A bias voltage (V) is applied between the tip and the sample, and the resulting tunneling

current (I) is measured.

The tip is scanned across the surface while maintaining a constant tunneling current

(constant-current mode) or constant height (constant-height mode) to generate a

topographic image of the surface, revealing both the atomic lattice and the CDW

superlattice.

Typical imaging parameters are in the range of V = -100 mV to -200 mV and I = 20 pA to

150 pA, with the sample held at a temperature below TCDW (e.g., 5 K).[1]

Scanning Tunneling Spectroscopy (STS):

To measure the local density of states (LDOS) and the CDW gap, the tip is held at a fixed

position above the surface.

The bias voltage is swept, and the differential conductance (dI/dV) is measured using a

lock-in amplifier. The dI/dV spectrum is proportional to the LDOS.

The CDW gap appears as a region of suppressed density of states around the Fermi

energy (zero bias).
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Data Analysis:

The periodicity of the CDW is determined by performing a two-dimensional Fourier

transform (2D-FT) on the real-space STM images. The FT will show Bragg peaks

corresponding to the atomic lattice and additional satellite peaks corresponding to the

CDW superlattice.

The size of the CDW gap is determined from the dI/dV spectra by measuring the energy

separation between the coherence peaks at the gap edges.

Angle-Resolved Photoemission Spectroscopy (ARPES)
Objective: To directly probe the electronic band structure and the momentum-dependent CDW

gap.

Methodology:

Sample Preparation:

Similar to STM, high-quality single crystals are cleaved in situ in a UHV chamber to

expose a clean surface.

The sample is mounted on a cryostat that allows for precise temperature control and

rotation.

ARPES Measurement:

The sample is illuminated with a monochromatic beam of high-energy photons (typically in

the ultraviolet or soft X-ray range).

The photons excite electrons from the material via the photoelectric effect.

An electron energy analyzer measures the kinetic energy and emission angle of the

photoemitted electrons.

By measuring the energy and momentum of the emitted electrons, the electronic band

structure (energy versus momentum) of the material can be mapped.
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CDW Gap Analysis:

ARPES measurements are performed at temperatures above and below TCDW.

Below TCDW, the opening of a CDW gap will manifest as a leading-edge shift and

suppression of spectral weight in the energy distribution curves (EDCs) at specific

momenta on the Fermi surface.

Momentum distribution curves (MDCs) are analyzed to observe changes in the Fermi

surface topology and the appearance of "back-folded" bands due to the new periodicity of

the CDW.

Data Analysis Workflow:

The raw data consists of intensity maps as a function of kinetic energy and two emission

angles.

These are converted to energy versus momentum (E vs. k) band maps.

EDCs (intensity vs. energy at a fixed momentum) and MDCs (intensity vs. momentum at a

fixed energy) are extracted from the band maps to analyze the band dispersion and the

CDW gap.

Software packages are used to fit the EDCs and MDCs to extract quantitative information

about the gap size and band positions.[9][10]

Electrical Transport Measurements
Objective: To determine the CDW transition temperature (TCDW) by measuring the

temperature dependence of the electrical resistivity.

Methodology:

Sample Preparation:

A thin, uniform crystal of NbSe₂ is selected.
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Electrical contacts are made to the sample, typically in a four-probe configuration to

eliminate contact resistance. This can be done using techniques like wire bonding or

conductive epoxy.

Resistivity Measurement:

The sample is placed in a cryostat with a temperature controller.

A known current is passed through the outer two contacts, and the voltage is measured

across the inner two contacts.

The resistance is calculated using Ohm's law (R = V/I).

The resistance is measured as the temperature is slowly swept through the CDW

transition temperature.

Determining TCDW:

The CDW transition in NbSe₂ manifests as a distinct anomaly or "hump" in the resistivity

versus temperature (ρ vs. T) curve.[4]

A more precise determination of TCDW can be made by plotting the temperature

derivative of the resistivity (dρ/dT). The transition temperature is often identified as the

peak in the dρ/dT curve.

Visualizing CDW Phenomena and Experimental
Workflows
The following diagrams, generated using the DOT language, illustrate key concepts and

workflows related to the study of CDW in NbSe₂.
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Driving Mechanism of CDW in NbSe₂

Fermi Surface Nesting

Charge Density Wave
FormationConnects parallel sections

of Fermi surface

Strong Electron-Phonon
Coupling

Dominant mechanism
in NbSe₂
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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